Cas no 2348342-70-9 ((2S)-2-{(tert-butoxy)carbonylamino}-3-(7-methoxynaphthalen-1-yl)propanoic acid)

• Product Name: (2S)-2-{(tert-butoxy)carbonylamino}-3-(7-methoxynaphthalen-1-yl)propanoic acid
• CAS No: 2348342-70-9
• MF: C₁₉H₂₃NO₅
• MW: 345.389625787735
• CID: 5674048
• PubChem ID: 165913653
• Update Time: 2025-05-20

(2S)-2-{(tert-butoxy)carbonylamino}-3-(7-methoxynaphthalen-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(7-methoxynaphthalen-1-yl)propanoic acid
• 2348342-70-9
• EN300-26666880
• (2S)-2-{(tert-butoxy)carbonylamino}-3-(7-methoxynaphthalen-1-yl)propanoic acid

• Inchi： 1S/C19H23NO5/c1-19(2,3)25-18(23)20-16(17(21)22)10-13-7-5-6-12-8-9-14(24-4)11-15(12)13/h5-9,11,16H,10H2,1-4H3,(H,20,23)(H,21,22)/t16-/m0/s1
• InChI Key： DNQSGKUPPYELEJ-INIZCTEOSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC=C2C=CC(=CC=12)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 345.15762283g/mol
• Monoisotopic Mass: 345.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.9Ų

Additional information on (2S)-2-{(tert-butoxy)carbonylamino}-3-(7-methoxynaphthalen-1-yl)propanoic acid

Introduction to (2S)-2-{(tert-butoxy)carbonylamino}-3-(7-methoxynaphthalen-1-yl)propanoic acid (CAS No. 2348342-70-9)

(2S)-2-{(tert-butoxy)carbonylamino}-3-(7-methoxynaphthalen-1-yl)propanoic acid, with the CAS number 2348342-70-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of amino acids and features a unique combination of a tert-butoxycarbonyl (Boc) protecting group and a 7-methoxynaphthalene moiety. The structural complexity and functional versatility of this compound make it an intriguing candidate for various applications, including drug discovery and chemical biology studies.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly in peptide chemistry. It effectively shields the amino functionality during multi-step synthetic processes, ensuring that the desired chemical transformations occur without unwanted side reactions. The Boc group can be readily removed under mild acidic conditions, making it an ideal choice for the synthesis of complex molecules like (2S)-2-{(tert-butoxy)carbonylamino}-3-(7-methoxynaphthalen-1-yl)propanoic acid.

The 7-methoxynaphthalene moiety is another key feature of this compound. Naphthalene derivatives are known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The methoxy substitution at the 7-position enhances the lipophilicity and stability of the molecule, which can be crucial for its pharmacological properties. This structural modification also influences the compound's binding affinity to various biological targets, making it a valuable scaffold for drug design.

Recent studies have highlighted the potential of (2S)-2-{(tert-butoxy)carbonylamino}-3-(7-methoxynaphthalen-1-yl)propanoic acid in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer signaling pathways. The researchers found that the compound selectively targets these kinases with high affinity, suggesting its potential as a lead molecule for anticancer drug development.

In another study, researchers explored the anti-inflammatory properties of (2S)-2-{(tert-butoxy)carbonylamino}-3-(7-methoxynaphthalen-1-yl)propanoic acid. The results showed that the compound effectively reduces inflammation in both in vitro and in vivo models by modulating key inflammatory mediators such as cytokines and chemokines. This finding opens up new possibilities for its use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (2S)-2-{(tert-butoxy)carbonylamino}-3-(7-methoxynaphthalen-1-yl)propanoic acid has also been investigated. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a potential therapeutic agent. These properties make it suitable for further preclinical and clinical evaluation.

In addition to its therapeutic potential, (2S)-2-{(tert-butoxy)carbonylamino}-3-(7-methoxynaphthalen-1-yl)propanoic acid has been used as a tool compound in chemical biology research. Its unique structure allows researchers to probe specific biological pathways and interactions at the molecular level. For example, it has been employed to study protein-protein interactions and signal transduction mechanisms in cellular systems.

The synthesis of (2S)-2-{(tert-butoxy)carbonylamino}-3-(7-methoxynaphthalen-1-yl)propanoic acid involves several well-established synthetic routes. One common approach is to start with L-valine or L-leucine as the chiral building block and introduce the Boc protecting group followed by coupling with 7-methoxynaphthyl derivatives. The final deprotection step yields the desired product with high purity and yield.

In conclusion, (2S)-2-{(tert-butoxy)carbonylamino}-3-(7-methoxynaphthalen-1-yl)propanoic acid (CAS No. 2348342-70-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development as a therapeutic agent or as a tool compound in chemical biology studies.